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Compound of Interest

Compound Name: 5-Propylthiazole

Cat. No.: B15344472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the olfactory threshold of 5-
Propylthiazole in water. Due to the limited availability of direct olfactory threshold data for 5-
Propylthiazole, this document presents a compilation of olfactory and flavor threshold data for

structurally related thiazole compounds. Furthermore, it details standardized experimental

protocols for determining olfactory thresholds in aqueous solutions and illustrates the general

olfactory signaling pathway.

Data on Olfactory and Flavor Thresholds of Thiazole
Derivatives
While a specific olfactory threshold for 5-Propylthiazole in water is not readily available in

published literature, the following table summarizes the olfactory and flavor thresholds of

several structurally related thiazole compounds. This data provides a valuable reference for

understanding the sensory impact of this class of compounds.
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Compound
Threshold
Type

Medium
Threshold
Value

Reference(s)

4-Butyl-5-

propylthiazole
Flavor Water 0.003 ppb

[cite: 2 (from

previous step)]

2-Acetylthiazole Flavor Water 10 ppb [1]

Benzothiazole Odor Water 80 ppb [1]

2-

Mercaptobenzoth

iazole

Odor Water
1,760 ppb (1.76

ppm)
[2]

2-

Isobutylthiazole
Odor Water 2-3.5 ppb

Experimental Protocols for Olfactory Threshold
Determination in Water
The determination of the olfactory threshold of a compound in water is a critical aspect of

sensory science. Standardized methods are employed to ensure the reliability and

reproducibility of the results. The following is a synthesized protocol based on established

methods such as ASTM D1292 and Standard Methods 2150 B. [cite: 1 (from previous step), 3

(from previous step)]

Panelist Selection and Training
Selection Criteria: A panel of at least five to ten individuals should be selected. [cite: 3 (from

previous step)] Panelists should be non-smokers, free from colds or allergies, and should not

have recently consumed items with strong flavors or odors (e.g., coffee, chewing gum).

Training: Panelists should be trained to recognize and describe different types of odors. Their

sensitivity to a standard odorant should be tested to ensure they are within a normal range.

Preparation of Odor-Free Water
Odor-free water is essential for the preparation of dilutions. It can be prepared by passing

distilled or deionized water through a bed of activated carbon. The quality of the odor-free

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

http://www.leffingwell.com/odorthre.htm
http://www.leffingwell.com/odorthre.htm
https://agris.fao.org/search/en/providers/122535/records/65de05fb6eef00c2ce9f6749
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


water should be verified by the sensory panel before use.

Sample Preparation and Dilution Series
Stock Solution: Prepare a stock solution of 5-Propylthiazole in a suitable solvent (e.g.,

ethanol) at a known concentration.

Aqueous Stock Solution: Prepare an aqueous stock solution by diluting the primary stock

solution with odor-free water. The concentration of the solvent should be kept below its own

odor threshold.

Dilution Series: Create a series of dilutions from the aqueous stock solution using odor-free

water. The dilution factor should be consistent (e.g., a geometric progression with a factor of

2 or 3). The series should span a range from a concentration that is clearly perceptible to

one that is expected to be below the threshold.

Sensory Evaluation Procedure (Ascending
Concentration Series)

Presentation: Present the samples to the panelists in identical, odor-free glass flasks with

ground-glass stoppers. The flasks should be coded with random numbers. A flask containing

only odor-free water should be included as a blank.

Evaluation: Panelists should shake the flask, remove the stopper, and sniff the contents.

They should then indicate whether they can detect an odor different from the blank.

Ascending Order: The samples are presented in order of increasing concentration.

Threshold Determination: The individual threshold for each panelist is the lowest

concentration at which the odor is reliably detected. The group's olfactory threshold is

typically calculated as the geometric mean of the individual thresholds.

Visualizations
Experimental Workflow for Olfactory Threshold
Determination
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Caption: Experimental workflow for determining the olfactory threshold in water.

Generalized Olfactory Signaling Pathway
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Caption: Generalized signaling pathway for odorant detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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